Pyridostatin hydrochloride
Description
Pyridostatin(RR-82) Hcl is a G-quadruplex-interacting drug which can promote growth arrest in human cancer cells by inducing replication- and transcription-dependent DNA damage. in vitro: The increased mechanical stability of pyridostatin-bound G-quadruplex permits the determination of a dissociation constant K(d) of 490 ± 80 nM. The free-energy change of binding obtained from a Hess-like process provides an identical K(d) for pyridostatin and a K(d) of 42 ± 3 uM for a weaker ligand RR110. Pyridostatin reduced SRC protein abundance and SRC-dependent cellular motility in human breast cancer cells, validating SRC as a target of this drug.
Scientific Research Applications
DNA Structure and Cancer Research
Pyridostatin hydrochloride has been extensively studied for its impact on DNA structures and potential applications in cancer research. Rodriguez et al. (2012) demonstrated that pyridostatin targets gene bodies containing clusters of sequences with a propensity for G-quadruplex formation, leading to DNA damage and growth arrest in human cancer cells. This included the modulation of proto-oncogene SRC expression in breast cancer cells, implying a potential therapeutic application in oncology (Rodriguez et al., 2012).
RNA vs DNA G-Quadruplex Structures
Research by Rocca et al. (2017) focused on the selectivity of a pyridostatin derivative, carboxypyridostatin (cPDS), toward RNA over DNA G-quadruplex structures. Their findings contribute to understanding the molecular specificity of pyridostatin derivatives and their potential application in targeting specific nucleic acid structures (Rocca et al., 2017).
Antifungal and Antitumor Activity
Wang et al. (2015) and Chang et al. (2015) explored the role of pyridostatin in inhibiting the growth of specific cell lines. Wang et al. (2015) found that pyridostatin derivatives selectively stabilized G-quadruplex DNA structures and showed cytotoxic effects against certain cancer cell lines. Chang et al. (2015) discovered that pyridostatin exerted antifungal action by interfering with ergosterol biosynthesis in Candida species (Wang et al., 2015), (Chang et al., 2015).
Implications in Complement Inhibition
Zhang et al. (2018) identified pyridostatin as a novel inhibitor of complement activation. Their findings provide insights into the potential therapeutic applications of pyridostatin in diseases where excessive complement activation is a factor (Zhang et al., 2018).
Interaction with G-quadruplexes and Small-Molecule Ligands
Koirala et al. (2011) utilized a laser tweezers method to investigate the interactions between pyridostatin and telomeric G-quadruplexes. This study provided detailed insights into the mechanical, kinetic, and thermodynamic properties of liganded bio-macromolecules, which are relevant to understanding the biological effects of pyridostatin (Koirala et al., 2011).
properties
Molecular Formula |
C31H33ClN8O5 |
|---|---|
Molecular Weight |
633.1 |
synonyms |
Pyridostatin(RR-82) Hcl |
Origin of Product |
United States |
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